Cas no 2229275-66-3 (3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229275-66-3
• MF: C₁₃H₁₇ClF₂N₂
• MW: 274.737289190292
• CID: 6109754
• PubChem ID: 165795084
• Update Time: 2025-10-28

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1961620
• 2229275-66-3

• Inchi： 1S/C13H17ClF2N2/c1-13(17,12(15)16)7-9-6-8-4-2-3-5-10(8)18-11(9)14/h6,12H,2-5,7,17H2,1H3
• InChI Key： NFSOHXCKNYYYRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C(CCCC2)=N1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 274.1048326g/mol
• Monoisotopic Mass: 274.1048326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine: A Comprehensive Overview

The compound 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS number 2229275-66-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a tetrahydroquinoline moiety with a difluorinated amine group. The presence of chlorine and fluorine atoms introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. The 5,6,7,8-tetrahydroquinolin core is known for its ability to act as a scaffold for various bioactive molecules. The substitution pattern in this compound further enhances its potential as a lead molecule in medicinal chemistry. The chlorine atom at the 2-position of the quinoline ring contributes to the compound's stability and bioavailability, while the difluorinated propanamine group introduces additional functional diversity.

One of the most promising aspects of this compound is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive agents targeting various therapeutic areas. For instance, recent findings suggest that analogs of this compound may exhibit anti-inflammatory and analgesic properties. The ability to modify the substituents on the quinoline ring and the amine group provides chemists with a versatile platform for exploring new drug candidates.

The synthesis of 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the tetrahydroquinoline ring system and subsequent functionalization to introduce the difluorinated amine group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yield.

In terms of biological activity, this compound has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, studies have demonstrated its potential as an inhibitor of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While further research is needed to establish its efficacy in vivo, these findings underscore its value as a lead compound in drug discovery.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and catalysis. Recent research has explored its role as a ligand in transition metal-catalyzed reactions, highlighting its potential in asymmetric synthesis.

In conclusion, 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoro-2-methylpropan-2-am is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern chemistry.